Cas no 1261911-74-3 (4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile)

• Product Name: 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile
• CAS No: 1261911-74-3
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD18314298
• CID: 5177941
• Update Time: 2026-03-05

4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(3,4-methylenedioxyphenyl)phenol
• 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile

• MDL： MFCD18314298
• Inchi： 1S/C14H9NO3/c15-7-11-2-1-9(5-12(11)16)10-3-4-13-14(6-10)18-8-17-13/h1-6,16H,8H2
• InChI Key： KUYVHQAOBOZMPS-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 3.3
• Topological Polar Surface Area: 62.5

Additional information on 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile

Research Briefing on 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile (CAS: 1261911-74-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile (CAS: 1261911-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile as a versatile scaffold for the development of novel bioactive molecules. Its benzodioxole and benzonitrile moieties contribute to its ability to interact with various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic strategies to optimize its pharmacokinetic properties, enhancing its bioavailability and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings suggest its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another notable application of 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile is in the field of oncology. Preliminary data from a collaborative research project between academic and industrial partners indicate that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies are ongoing to explore its role in modulating apoptosis and autophagy pathways.

Despite these promising results, challenges remain in the clinical translation of 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile. Issues such as solubility, toxicity profiles, and scalable synthesis need to be addressed in future research. However, the compound's multifunctional nature and adaptability to structural modifications position it as a valuable tool for drug discovery and chemical biology research.

In conclusion, 4-(1,3-Benzodioxol-5-yl)-2-hydroxybenzonitrile represents a promising candidate for further investigation in therapeutic development. Its diverse biological activities and potential for optimization make it a compelling subject for ongoing and future studies in the chemical biology and pharmaceutical sciences.